Mechanism of Action of 1,2,3-Benzoxathiazin-4(3H)-one, 2,2-dioxide in hCA Inhibition: A Technical Guide
Mechanism of Action of 1,2,3-Benzoxathiazin-4(3H)-one, 2,2-dioxide in hCA Inhibition: A Technical Guide
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Structural rationale, binding mechanisms, and experimental validation of cyclic acylsulfamates targeting tumor-associated human Carbonic Anhydrases (hCAs).
Executive Summary & Chemical Rationale
The targeted inhibition of human Carbonic Anhydrase (hCA) isoforms—specifically the tumor-associated, hypoxia-induced transmembrane isoforms hCA IX and XII—represents a highly validated strategy in modern oncology. Classical inhibitors, such as primary sulfonamides (e.g., Acetazolamide), suffer from off-target toxicity due to their indiscriminate binding to ubiquitous cytosolic isoforms (hCA I and II).
To achieve isoform selectivity, drug development has pivoted toward "non-classical" chemotypes. 1,2,3-Benzoxathiazin-4(3H)-one, 2,2-dioxide (structurally recognized as a benzo-fused analogue of the artificial sweetener Acesulfame K) represents a privileged cyclic acylsulfamate scaffold. Unlike classical sulfonamides that displace the zinc-bound water molecule, or sulfocoumarins that act as ring-opening prodrugs, this specific chemotype achieves nanomolar potency and exceptional selectivity through an intact-binding mechanism that anchors to the zinc-coordinated water network.
Mechanistic Divergence: Why the C4-Carbonyl Matters
Understanding the mechanism of action (MoA) requires analyzing the electronic and steric environment of the cyclic sulfamate core.
The Prodrug vs. Intact Binding Paradigm
-
Sulfocoumarins (1,2-Benzoxathiine-2,2-dioxides): These compounds lack a stabilizing carbonyl group. Upon entering the hCA active site, they are subjected to the enzyme's native esterase activity. The zinc-bound hydroxide nucleophilically attacks the ring, causing esterase-mediated hydrolysis (ring-opening) to form a sulfonic acid, which then coordinates to the zinc ion .
-
1,2,3-Benzoxathiazin-4(3H)-one, 2,2-dioxide: The presence of the C4-carbonyl group fundamentally alters the molecule's reactivity. The carbonyl group withdraws electron density and sterically protects the sulfamate linkage, rendering the ring highly resistant to hCA-mediated nucleophilic attack. Consequently, the molecule acts as a stable Lewis base and binds intact .
Isoform-Selective Anchoring
Instead of directly coordinating the Zn²⁺ ion and displacing the catalytic water molecule (the classical MoA), the intact cyclic acylsulfamate anchors to the zinc-bound water molecule/hydroxide ion via hydrogen bonding. The bulky, rigid benzo-fused ring is then forced to orient toward the hydrophobic half of the active site.
-
Causality of Selectivity: In the off-target hCA II, the active site is restricted by the bulky Phenylalanine at position 131 (Phe131). In the tumor-associated hCA IX, this residue is replaced by the smaller Valine (Val131). The benzo-fused scaffold of 1,2,3-benzoxathiazin-4(3H)-one, 2,2-dioxide perfectly exploits this Val131-induced hydrophobic pocket, driving a >100-fold selectivity for hCA IX over hCA II .
Fig 1. Mechanistic divergence of hCA inhibitors based on structural chemotypes.
Quantitative Data: Inhibition Profiling
The intact-binding mechanism directly correlates with the kinetic inhibition constants ( Ki ). Below is a comparative summary of the target scaffold against standard reference compounds.
| Compound Class / Inhibitor | hCA I Ki (nM) | hCA II Ki (nM) | hCA IX Ki (nM) | hCA XII Ki (nM) | Primary MoA |
| Acetazolamide (AAZ) | 250.0 | 12.0 | 25.0 | 5.7 | Direct Zn²⁺ binding |
| Saccharin (SAC) | 18,540 | 5,950 | 103.0 | ~150.0 | Intact anchoring to H₂O |
| Acesulfame K (ACE) | >10,000 | >10,000 | 2,400 | >10,000 | Intact anchoring to H₂O |
| 1,2,3-Benzoxathiazin-4-one * | >1,000 | >500 | 19.0 - 90.0 | 20.0 - 60.0 | Intact anchoring to H₂O |
*Data represents a range for substituted 1,2,3-benzoxathiazin-4(3H)-one, 2,2-dioxide derivatives (e.g., 5-chloro or 7-fluoro derivatives) which optimize the fit within the Val131 pocket .
Self-Validating Experimental Protocols
To rigorously characterize the MoA of 1,2,3-Benzoxathiazin-4(3H)-one, 2,2-dioxides, a self-validating workflow must be employed. This ensures that the observed Ki is attributed to the intact molecule rather than an artifact of spontaneous hydrolysis.
Protocol 1: Scaffold Synthesis & Stability Verification
-
Causality: Before kinetic testing, the chemical stability of the cyclic acylsulfamate must be confirmed to rule out spontaneous aqueous hydrolysis.
-
Methodology:
-
Synthesize the core by reacting substituted salicylamide (2-hydroxybenzamide) with sulfuryl chloride ( SO2Cl2 ) in anhydrous dichloromethane using pyridine as a base catalyst at 0 °C.
-
Purify via flash chromatography (Hexane/EtOAc).
-
Validation Step: Incubate the purified compound in physiological buffer (pH 7.4) at 37 °C for 24 hours. Analyze via LC-MS. The absence of the ring-opened sulfonic acid mass peak validates the scaffold's stability.
-
Protocol 2: Stopped-Flow CO₂ Hydration Kinetics
-
Causality: The native hydration of CO₂ by hCA is one of the fastest known enzymatic reactions ( kcat≈106 s−1 ). Standard spectrophotometry cannot capture this; therefore, stopped-flow kinetics utilizing a pH-sensitive indicator is mandatory.
-
Methodology:
-
Prepare an assay buffer containing 10 mM HEPES (pH 7.4), 0.1 M Na₂SO₄ (to maintain constant ionic strength), and 0.2 mM Phenol Red indicator.
-
Pre-incubate recombinant hCA isoforms (I, II, IX, XII) with varying concentrations of the inhibitor (0.1 nM to 10 µM) for 15 minutes at 20 °C to ensure thermodynamic equilibrium of the intact binding.
-
Rapidly mix the enzyme-inhibitor solution with CO₂-saturated water (10-15 mM) in the stopped-flow instrument.
-
Monitor the absorbance decay at 557 nm (Phenol Red color change due to H⁺ production).
-
Calculate the initial velocity and derive the Ki using the Cheng-Prusoff equation. Use Acetazolamide as a positive control .
-
Protocol 3: X-Ray Crystallographic Validation
-
Causality: To definitively prove the intact anchoring mechanism vs. the prodrug mechanism, structural biology is required.
-
Methodology:
-
Co-crystallize the inhibitor with a stabilized hCA IX-mimic (an hCA II mutant where active site residues are mutated to match hCA IX, e.g., A65S/N67Q/E69T/I91L/F131V) using the hanging-drop vapor diffusion method.
-
Collect diffraction data at cryogenic temperatures (100 K) using synchrotron radiation.
-
Resolve the electron density map. The presence of continuous density around the 6-membered oxathiazine ring, coupled with a distinct electron density sphere for the zinc-bound water molecule bridging the inhibitor and the Zn²⁺ ion, definitively confirms the MoA.
-
Fig 2. Self-validating experimental workflow for characterizing cyclic acylsulfamates.
References
-
"A Sweet Combination": Developing Saccharin and Acesulfame K Structures for Selectively Targeting the Tumor-Associated Carbonic Anhydrases IX and XII. ACS Journal of Medicinal Chemistry (2020).[Link]
-
Novel insights on saccharin- and acesulfame-based carbonic anhydrase inhibitors: design, synthesis, modelling investigations and biological activity evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry (2020).[Link]
-
“Seriously Sweet”: Acesulfame K Exhibits Selective Inhibition Using Alternative Binding Modes in Carbonic Anhydrase Isoforms. ACS Journal of Medicinal Chemistry (2017).[Link]
-
Sulfocoumarins (1,2-Benzoxathiine-2,2-dioxides): A Class of Potent and Isoform-Selective Inhibitors of Tumor-Associated Carbonic Anhydrases. ACS Journal of Medicinal Chemistry (2012).[Link]
-
Cyclic Secondary Sulfonamides: Unusually Good Inhibitors of Cancer-Related Carbonic Anhydrase Enzymes. ACS Journal of Medicinal Chemistry (2014).[Link]
